Cas no 732288-02-7 (3-(4-Ethoxybenzenesulfonamido)propanoic Acid)

• Product Name: 3-(4-Ethoxybenzenesulfonamido)propanoic Acid
• CAS No: 732288-02-7
• MF: C₁₁H₁₅NO₅S
• MW: 273.305502176285
• CID: 3057373
• PubChem ID: 2424057
• Update Time: 2025-10-18

3-(4-Ethoxybenzenesulfonamido)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethoxy-benzenesulfonylamino)-propionic acid
• CS-0220003
• 732288-02-7
• 3-(4-ethoxybenzenesulfonamido)propanoicacid
• G35975
• Z45532294
• EN300-05514
• 3-(4-ethoxybenzenesulfonamido)propanoic acid
• 3-[(4-ethoxyphenyl)sulfonylamino]propanoic Acid
• AKOS000117224
• 103-200-7
• 3-(4-Ethoxybenzenesulfonamido)propanoic Acid

• Inchi： 1S/C11H15NO5S/c1-2-17-9-3-5-10(6-4-9)18(15,16)12-8-7-11(13)14/h3-6,12H,2,7-8H2,1H3,(H,13,14)
• InChI Key： KWJIEQMATLWFQD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 273.06709375Da
• Monoisotopic Mass: 273.06709375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(4-Ethoxybenzenesulfonamido)propanoic Acid

Introduction to 3-(4-Ethoxybenzenesulfonamido)propanoic Acid (CAS No. 732288-02-7)

3-(4-Ethoxybenzenesulfonamido)propanoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 732288-02-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural motif of this molecule, featuring a benzenesulfonamide moiety linked to a propanoic acid side chain, positions it as a versatile intermediate in the synthesis of more complex pharmacophores.

The benzenesulfonamide functional group is a key pharmacological scaffold, widely recognized for its role in modulating biological pathways. Its presence in 3-(4-Ethoxybenzenesulfonamido)propanoic Acid suggests potential applications in drug discovery, particularly in the development of inhibitors targeting enzymes such as carbonic anhydrase, dipeptidyl peptidase-4 (DPP-4), and other sulfonamide-sensitive proteins. The ethoxy substituent at the para position of the benzene ring introduces a hydrophobic element, which can influence the compound's solubility, metabolic stability, and interaction with biological targets.

3-(4-Ethoxybenzenesulfonamido)propanoic Acid has been studied as a building block in medicinal chemistry due to its structural flexibility. Researchers have explored its utility in constructing derivatives with enhanced pharmacological properties. For instance, modifications at the propanoic acid moiety have been investigated for improving oral bioavailability and target specificity. The compound's role as a precursor in synthesizing novel sulfonamide-based drugs underscores its importance in academic and industrial research settings.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of sulfonamide derivatives like 3-(4-Ethoxybenzenesulfonamido)propanoic Acid. Molecular docking studies have identified potential binding interactions with various therapeutic targets, including kinases and proteases implicated in cancer and inflammatory diseases. These virtual screening approaches have accelerated the discovery pipeline, enabling researchers to prioritize compounds for experimental validation.

The synthesis of 3-(4-Ethoxybenzenesulfonamido)propanoic Acid typically involves multi-step organic transformations, starting from commercially available aromatic precursors. Key synthetic strategies include nucleophilic aromatic substitution to introduce the sulfonamide group, followed by functional group transformations to achieve the desired side chain architecture. Advances in green chemistry principles have also influenced synthetic methodologies, promoting solvent-free reactions and catalytic processes to enhance efficiency and environmental sustainability.

In the realm of drug development, 3-(4-Ethoxybenzenesulfonamido)propanoic Acid has been employed in preclinical studies to evaluate its pharmacokinetic profile and toxicity. Preliminary data suggest that derivatives of this compound exhibit promising efficacy in animal models of metabolic disorders and neurodegenerative diseases. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications.

The role of sulfonamides as antimicrobial agents remains a critical area of research. While traditional sulfonamides faced challenges due to resistance mechanisms, modern derivatives like 3-(4-Ethoxybenzenesulfonamido)propanoic Acid offer novel strategies to overcome these limitations. Structural modifications aimed at enhancing binding affinity while minimizing side effects are ongoing topics of interest. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative approaches in developing next-generation sulfonamide-based antibiotics.

The analytical characterization of 3-(4-Ethoxybenzenesulfonamido)propanoic Acid relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide essential insights into the compound's purity, molecular structure, and degradation pathways. High-resolution NMR spectroscopy has been particularly valuable in confirming the stereochemistry of complex sulfonamide derivatives.

Future directions in the study of 3-(4-Ethoxybenzenesulfonamido)propanoic Acid include exploring its role in targeted drug delivery systems. Nanotechnology-based platforms have shown promise in enhancing drug solubility and targeting specificity. Encapsulation strategies using polymers or liposomes could improve the bioavailability of sulfonamide-based therapeutics derived from this compound.

The broader impact of 3-(4-Ethoxybenzenesulfonamido)propanoic Acid extends beyond pharmaceutical applications into agrochemicals and material science. Sulfonamide derivatives exhibit herbicidal and fungicidal properties, making them valuable in crop protection strategies. Additionally, their ability to form coordination complexes with metal ions has opened avenues for applications in catalysis and water purification technologies.

In conclusion, 3-(4-Ethoxybenzenesulfonamido)propanoic Acid (CAS No. 732288-02-7) represents a significant compound with multifaceted applications across research disciplines. Its structural features make it a valuable intermediate for synthesizing biologically active molecules, while ongoing studies continue to uncover new therapeutic possibilities. As computational tools and synthetic methodologies evolve, the potential applications of this sulfonamide derivative are expected to expand further.